N-Cyanomethyl 2,4-Dichlorophenoxyacetamide

• Molecular Formula: C10H8Cl2N2O2
• Molecular Weight: 259.09 g/mol
• IUPAC Name: N-(cyanomethyl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C10H8Cl2N2O2/c11-7-1-2-9(8(12)5-7)16-6-10(15)14-4-3-13/h1-2,5H,4,6H2,(H,14,15)
• InChI Key: ZBAHROBOLJBAQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCC#N

Description

N-Cyanomethyl 2,4-Dichlorophenoxyacetamide is a useful research compound. Its molecular formula is C10H8Cl2N2O2 and its molecular weight is 259.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 11.95 g. (0.05 mole) of 2,4 dichlorophenoxyacetyl chloride in 50 ml. of benzene was added slowly to a stirred mixture of 10.1 g. (0.10 mole) of triethylamine and 4.2 g. (0.05 mole) aminoacetonitrile hydrochloride in 200 ml. of benzene. The mixture was stirred for 2 hours at room temperature and then washed successively with water, 5% sodium hydroxide solution, water, 5% hydrochloric acid solution, and water and then dried over magnesium sulfate. The resultant filtrate was concentrated under vacuum to give a solid which was crystallized from dilute ethanol to give 8.6 g. (66% yield) of product having a melting point of 107°-108° C.